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Introduction

2,4-Diaminotoluene (2,4-TDA) is an aromatic organic compound with the chemical formula
C7H10N2.[1][2][3] It is one of six possible isomers of diaminotoluene. This white to yellowish-tan
crystalline solid is a crucial intermediate in the chemical industry, primarily recognized for its
role in the production of toluene diisocyanate (TDI), a key component in the manufacture of
polyurethanes.[1][2] Beyond this primary application, 2,4-TDA is also utilized in the synthesis of
various dyes and has been investigated for its biological and toxicological properties. This
guide provides an in-depth technical overview of its molecular structure, chemical properties,
synthesis, and biological interactions.

Molecular Structure and Formula

The molecular structure of 2,4-Diaminotoluene consists of a toluene backbone (a benzene
ring substituted with a methyl group) with two amino (-NHz) groups attached at positions 2 and
4 of the aromatic ring. Its IUPAC name is 4-methylbenzene-1,3-diamine.[1][3]

Caption: Molecular structure of 2,4-Diaminotoluene.

Physicochemical Properties
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A summary of the key physicochemical properties of 2,4-Diaminotoluene is presented in the

table below.
Property Value Reference
Molecular Formula C7H10N2 [1103114]
Molecular Weight 122.17 g/mol [11[415]

White to gray or brown
Appearance _ _ [11[2][5]
crystalline solid

Melting Point 97-99 °C [1][5]
Boiling Point 283-285 °C [1]
Density 1.521 g/cm3 [1]
N Soluble in water, alcohol, and
Solubility [2][4]
ether.
CAS Number 95-80-7 [1][5]
IUPAC Name 4-methylbenzene-1,3-diamine [11[3]

Synthesis of 2,4-Diaminotoluene

The primary industrial and laboratory method for the synthesis of 2,4-Diaminotoluene is the
catalytic hydrogenation of 2,4-dinitrotoluene.[1][2][4] A common laboratory-scale procedure
involves the reduction of 2,4-dinitrotoluene using iron powder in an acidic medium.

Experimental Protocol: Laboratory Synthesis

Materials:
e 2 4-Dinitrotoluene
 Iron powder

e 50% Ethyl alcohol
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Concentrated Hydrochloric acid

95% Ethyl alcohol

6 N Sulfuric acid

Saturated Sodium hydroxide solution

Procedure:

In a 500-mL three-necked flask equipped with a reflux condenser and a mechanical stirrer,
combine 45.5 g (0.25 mole) of 2,4-dinitrotoluene, 85 g (1.5 moles) of iron powder, and 100
mL of 50% (by weight) ethyl alcohol.[6]

Heat the mixture to boiling on a water bath and initiate stirring.[6]

Slowly add a solution of 5.2 mL (0.06 mole) of concentrated hydrochloric acid in 25 mL of
50% (by weight) ethyl alcohol.[6]

After the addition is complete, continue to reflux the mixture for two hours.[6]

While the mixture is still hot, filter to remove the iron. Rinse the reaction flask with two 50-mL
portions of 95% ethyl alcohol and use this alcohol to wash the iron residue.[6]

To the filtrate, add 84 mL of 6 N sulfuric acid to precipitate the normal sulfate of 2,4-
diaminotoluene.[6]

Cool the mixture to 25°C and collect the precipitate by suction filtration.[6]

Wash the product with two 25-mL portions of 95% ethyl alcohol and dry to a constant weight
at 110°C.[6]

To obtain the free base, dissolve 20 g of the 2,4-diaminotoluene sulfate in 200 mL of water
at 60°C. Cool the solution to 40°C and make it alkaline to litmus with a saturated sodium
hydroxide solution.[6]

The free 2,4-diaminotoluene can then be extracted or isolated according to standard
laboratory procedures.
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Caption: Workflow for the laboratory synthesis of 2,4-Diaminotoluene.

Major Applications

The predominant industrial application of 2,4-Diaminotoluene is as a chemical intermediate in
the production of toluene diisocyanate (TDI). TDI is a monomer used to manufacture flexible
polyurethane foams, which are widely used in furniture, bedding, and automotive seating.[1][2]
Additionally, 2,4-TDA serves as a precursor in the synthesis of various dyes for textiles, leather,
and furs.[2] It has also been used in the production of impact resins, antioxidants, and as a
photographic developer.[4]

Toxicology and Metabolism

2,4-Diaminotoluene is classified as a substance that may be carcinogenic to humans and
should be handled with extreme caution.[7][8] Exposure can cause skin and eye irritation, and
high levels of exposure can lead to methemoglobinemia, a condition where the blood's ability to
carry oxygen is reduced.[7]

The metabolism of 2,4-Diaminotoluene in the body is a critical area of study for understanding
its toxicity. A primary metabolic pathway is N-acetylation, where an acetyl group is added to one
of the amino groups.[9] This process is catalyzed by N-acetyltransferase enzymes. The
resulting mono-N-acetylated derivative, N-(3-amino-4-methyl-phenyl)acetamide, is a major
metabolite.[9] Further metabolism can involve hydroxylation of the aromatic ring.[10]
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Caption: Simplified metabolic pathway of 2,4-Diaminotoluene.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 2,4-

Diaminotoluene.

e 'H NMR Spectroscopy: The proton NMR spectrum of 2,4-Diaminotoluene typically shows

signals corresponding to the aromatic protons, the methyl protons, and the amine protons.

The chemical shifts and splitting patterns are characteristic of the substitution pattern on the

benzene ring.[11]

e Infrared (IR) Spectroscopy: The IR spectrum of 2,4-Diaminotoluene exhibits characteristic

absorption bands for the N-H stretching of the primary amine groups, C-H stretching of the

aromatic ring and the methyl group, and C=C stretching of the aromatic ring.[12]

This technical guide provides a foundational understanding of 2,4-Diaminotoluene for

professionals in research and development. Further investigation into its specific applications

and biological interactions is encouraged for a more comprehensive knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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